Cas no 651326-75-9 (Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-3,4-difluoro-)

• Product Name: Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-3,4-difluoro-
• CAS No: 651326-75-9
• MF: C₁₁H₁₃BrF₂O₂
• MW: 295.12052989006
• CID: 405660
• PubChem ID: 58961549
• Update Time: 2025-04-19

Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-3,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-3,4-difluoro-
• 1-bromo-2-(1-ethoxyethoxymethyl)-3,4-difluorobenzene
• SCHEMBL5421412
• 1-Bromo-2-[(1-ethoxyethoxy)methyl]-3,4-difluorobenzene
• 651326-75-9
• DTXSID30730702

• Inchi： 1S/C11H13BrF2O2/c1-3-15-7(2)16-6-8-9(12)4-5-10(13)11(8)14/h4-5,7H,3,6H2,1-2H3
• InChI Key： MOPBQXYGTFICAO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1COC(C)OCC)F)F

Computed Properties

• Exact Mass: 294.00669
• Monoisotopic Mass: 294.00670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46